2-Oxo Ticlopidine Oxalic Acid Salt
2-Oxo Ticlopidine Oxalic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
89481-79-8
VCID:
VC20805169
InChI:
InChI=1S/C14H14ClNOS.C2H2O4/c15-12-4-2-1-3-10(12)8-16-6-5-13-11(9-16)7-14(17)18-13;3-1(4)2(5)6/h1-4,7,13H,5-6,8-9H2;(H,3,4)(H,5,6)
SMILES:
C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O
Molecular Formula:
C16H16ClNO5S
Molecular Weight:
369.8 g/mol
2-Oxo Ticlopidine Oxalic Acid Salt
CAS No.: 89481-79-8
Cat. No.: VC20805169
Molecular Formula: C16H16ClNO5S
Molecular Weight: 369.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 89481-79-8 |
|---|---|
| Molecular Formula | C16H16ClNO5S |
| Molecular Weight | 369.8 g/mol |
| IUPAC Name | 5-[(2-chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid |
| Standard InChI | InChI=1S/C14H14ClNOS.C2H2O4/c15-12-4-2-1-3-10(12)8-16-6-5-13-11(9-16)7-14(17)18-13;3-1(4)2(5)6/h1-4,7,13H,5-6,8-9H2;(H,3,4)(H,5,6) |
| Standard InChI Key | XCSCKPYHWFJINT-UHFFFAOYSA-N |
| SMILES | C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O |
| Canonical SMILES | C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O |
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